1-(2-Methylpropyl)cyclopentan-1-ol

• IUPAC Name: 1-(2-methylpropyl)cyclopentan-1-ol
• InChI: InChI=1S/C9H18O/c1-8(2)7-9(10)5-3-4-6-9/h8,10H,3-7H2,1-2H3
• InChI Key: LBWDLFMCZAIJTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCCC1)O
• Molecular Formula: C9H18O
• Molecular Weight: 142.24 g/mol

Description

“1-(2-Methylpropyl)cyclopentan-1-ol” is a chemical compound with the CAS Number: 18369-20-5. It has a molecular weight of 142.24 and its IUPAC name is 1-isobutylcyclopentanol. The compound is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of “1-(2-Methylpropyl)cyclopentan-1-ol” consists of a total of 28 bonds. There are 10 non-H bonds, 2 rotatable bonds, 1 five-membered ring, 1 hydroxyl group, and 1 tertiary alcohol.

Physical And Chemical Properties Analysis

“1-(2-Methylpropyl)cyclopentan-1-ol” has a molecular weight of 142.24 g/mol. It has an XLogP3-AA value of 2.3, indicating its lipophilicity. The compound has 1 hydrogen bond donor count and 1 hydrogen bond acceptor count. It also has 2 rotatable bonds. The exact mass and monoisotopic mass of the compound are 142.135765193 g/mol. The topological polar surface area is 20.2 Ų. The compound has a heavy atom count of 10.

Scientific Research Applications

Hydrogen Storage Material

The compound 3-methyl-1,2-BN-cyclopentane, which is related to 1-(2-Methylpropyl)cyclopentan-1-ol, has been studied for its properties relevant to hydrogen storage. It demonstrates a low viscosity at room temperature, thermal stability at 30 °C, and produces relatively pure hydrogen gas upon desorption. This makes it a promising candidate for hydrogen storage applications (Luo et al., 2013).

Thermodynamic Studies

Cyclopentane and its derivatives, including methylcyclopentane and 1,cis-3-dimethylcyclopentane, have been examined for their thermodynamic properties. These studies are crucial for understanding the behavior of such compounds under different temperature conditions, which is vital for various scientific applications (McCullough et al., 1959).

Educational and Research Development

In an educational context, the synthesis of benzyl-1-cyclopentan-1-ol, a compound structurally similar to 1-(2-Methylpropyl)cyclopentan-1-ol, has been used to teach students about experimental design and optimization in chemical synthesis. This approach is beneficial for developing skills in synthetic techniques and scientific rigor (Bouzidi & Gozzi, 2008).

Synthesis of Novel Compounds

The synthesis of various cyclopentane derivatives, including 1-methyl-2-(2-hydroxyethyl)-cyclopentane, has been explored for developing new chemical compounds. Such research aids in expanding the library of organic compounds for potential applications in various fields (Naim et al., 1992).

Polymer Research

The study of crystalline methylene-1,2-cyclopentane random copolymers, which are related to 1-(2-Methylpropyl)cyclopentan-1-ol, contributes to the field of polymer science. Such research helps in understanding the thermal properties and structure of these copolymers, which is crucial for developing new materials (Pragliola et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.